Pivalic acid

Specification

• Description: Pivalic Acid is a metabolite of oral cephem (β-lactam) antibiotics such as S-1108, containing pivaloyl moieties.; Pivalic acid, also known as pivalinsaeure or acide pivalique, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Pivalic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pivalic acid is also a parent compound for other transformation products, including but not limited to, pivalate ester, O-pivaloylcarnitine, and pivaloyl-CoA.; Pivalic acid is a branched, short-chain fatty acid composed of propanoic acid having two methyl substituents at the 2-position. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a short-chain fatty acid. It is a conjugate acid of a pivalate.; TRIMETHYLACETIC ACID is a colored crystalline solid of low toxicity that is soluble in water, ethyl alcohol and diethyl ether.
• CAS No.: 75-98-9
• Molecular Formula: C5H10O2; (CH3)3CCOOH; C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: 2,2-dimethylpropanoic acid
• Standard InChI: InChI=1S/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)
• Standard InChI Key: IUGYQRQAERSCNH-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)O
• Canonical SMILES: CC(C)(C)C(=O)O
• Boiling Point: 325 to 327 °F at 760 mm Hg (USCG, 1999); 164.0 °C; 163.8 °C; 164 °C
• Colorform: Colorless cyrstals; Needles
• Flash Point: 147.2 °F (USCG, 1999); 64 °C (closed cup); 64 °C c.c.
• Melting Point: 91 to 95 °F (USCG, 1999); 35.0 °C; 35.5 °C; 35°C; 36 °C